N-((5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide

• IUPAC Name: N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-(2-phenylethyl)-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C27H26FN5O3S/c1-36-23-13-7-20(8-14-23)26(35)29-17-24-31-32-27(33(24)16-15-19-5-3-2-4-6-19)37-18-25(34)30-22-11-9-21(28)10-12-22/h2-14H,15-18H2,1H3,(H,29,35)(H,30,34)
• InChI Key: CGAKYNBONVIULB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2CCC3=CC=CC=C3)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C27H26FN5O3S
• Molecular Weight: 519.6 g/mol

Description

N-((5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C27H26FN5O3S and its molecular weight is 519.6. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research into compounds structurally related to N-((5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide has shown promising antimicrobial properties. For instance, derivatives incorporating thiazole rings have been synthesized and evaluated for their in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as their inhibitory action against fungi. These compounds have demonstrated potential therapeutic applications for the treatment of microbial diseases, especially against bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

Interactions and Binding Studies

Compounds with the fluoro and methoxy groups, similar to the core structure of interest, have been studied for their lp⋯π intermolecular interactions. These studies include synthesis, characterization, and analysis of biologically active 1,2,4-triazole derivatives. Such analyses offer insights into the nature and energetics associated with these interactions, contributing to a better understanding of their potential biological activities and interactions (Shukla, Mohan, Vishalakshi, & Chopra, 2014).

Radiopharmaceutical Applications

Fluoro and methoxybenzamide derivatives have been explored for their high affinity for certain receptors, making them potential candidates for radiolabeled compounds in imaging studies. For example, a compound with high affinity for 5HT2-receptors was radioiodinated, resulting in a ligand that showed high affinity and selectivity for these receptors in vitro, and preferential retention in rat brain areas enriched in 5HT2 receptors. This indicates potential applications in γ-emission tomography for neurological research (Mertens, Terrière, Sipido, Gommeren, Janssen, & Leysen, 1994).